Cas no 851131-25-4 (N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-25-4
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5917794
• PubChem ID: 866696
• Update Time: 2025-08-05

N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(3-fluorophenyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
• AKOS001579481
• N-(3-fluorophenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-fluorophenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• EU-0057927
• F0599-0090
• 851131-25-4
• N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C18H16FN3OS/c1-13-4-2-7-16(10-13)22-9-8-20-18(22)24-12-17(23)21-15-6-3-5-14(19)11-15/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： IFJKGTMCDZTZCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Compound CAS No 851131-25-4: N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

The compound with CAS No 851131-25-4, known as N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their potential therapeutic applications. The molecule's structure incorporates several key functional groups, including a fluoro-substituted phenyl group, an imidazole ring, and a sulfanyl (thioether) linkage, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly due to their ability to act as inhibitors of various enzymes and receptors. The presence of the imidazole ring in this compound suggests potential interactions with biological targets such as kinases, proteases, and ion channels. Furthermore, the substitution patterns on the imidazole ring (specifically at position 2) play a crucial role in determining its binding affinity and selectivity towards these targets.

The fluoro-substituted phenyl group in the molecule is another critical feature that enhances its pharmacokinetic properties. Fluorine substitution is known to increase lipophilicity and improve drug absorption, which are essential factors for developing effective therapeutic agents. Additionally, the sulfanyl group within the molecule serves as a potential site for redox reactions, making it a candidate for studying thiol-based biochemistry and antioxidant activities.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits strong binding affinities towards several drug targets, including protein kinase inhibitors and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound could inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancer types.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis begins with the preparation of the imidazole derivative, followed by the introduction of the fluoro-substituted phenyl group via nucleophilic aromatic substitution. The final step involves coupling the thioether group with an acetylamine derivative to form the acetamide moiety.

The biological evaluation of this compound has shown promising results in preclinical models. For example, in vitro assays have demonstrated its ability to suppress inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies in animal models suggest that this compound may possess anti-tumor properties by inducing apoptosis in cancer cells while sparing normal cells.

Given its unique structure and diverse biological activities, N-(3-fluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide holds significant potential as a lead compound for drug development. Its ability to target multiple biological pathways makes it a valuable candidate for treating complex diseases such as cancer, inflammatory disorders, and neurodegenerative conditions.

Future research on this compound will likely focus on optimizing its pharmacokinetic properties and conducting further preclinical trials to evaluate its safety and efficacy. Collaborative efforts between medicinal chemists and pharmacologists will be essential to unlock its full therapeutic potential and bring it closer to clinical application.